Cas no 101856-90-0 (1-(difluoromethoxy)-2-isothiocyanatobenzene)
1-(Difluoromethoxy)-2-isothiocyanatobenzene is a specialized aromatic compound featuring both difluoromethoxy and isothiocyanate functional groups. The difluoromethoxy moiety enhances metabolic stability and lipophilicity, making it valuable in medicinal chemistry and agrochemical applications. The isothiocyanate group provides a reactive handle for conjugation, enabling its use as a versatile intermediate in the synthesis of heterocycles, thioureas, and other sulfur-containing derivatives. Its structural properties contribute to improved bioavailability and binding affinity in target molecules. This compound is particularly useful in the development of pharmaceuticals, pesticides, and materials science due to its balanced reactivity and stability under various synthetic conditions.
101856-90-0 structure
Product Name:1-(difluoromethoxy)-2-isothiocyanatobenzene
CAS No:101856-90-0
MF:C8H5F2NOS
MW:201.193207502365
MDL:MFCD02683534
CID:124766
PubChem ID:953568
Update Time:2025-06-08
1-(difluoromethoxy)-2-isothiocyanatobenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-(difluoromethoxy)-2-isothiocyanato-
- 1-(Difluoromethoxy)-2-isothiocyanatobenzene
- 2-(difluoromethoxy)benzenisothiocyanate
- 2-(Difluoromethoxy)phenylisothiocyanate
- AC1LIFT2
- CTK8A7629
- MolPort-000-891-112
- SBB022184
- STK300022
- Benzene, 1-(difluoromethoxy)-2-isothiocyanato- (9CI)
- 2-(DifluoroMethoxy)phenyl isothiocyanate,96%
- SY328593
- 2-(Difluoromethoxy)phenyl isothiocyanate
- 2-difluoromethoxyphenyl isothiocyanate
- AKOS000104344
- DTXSID00359247
- MMEYJNMZRUJHFR-UHFFFAOYSA-N
- 2-(Difluoro methoxy) phynyl isothiocyanate
- 101856-90-0
- SCHEMBL2894124
- MFCD02683534
- EN300-229654
- 1-(difluoromethoxy)-2-isothiocyanatobenzene
-
- MDL： MFCD02683534
- Inchi： 1S/C8H5F2NOS/c9-8(10)12-7-4-2-1-3-6(7)11-5-13/h1-4,8H
- InChI Key： MMEYJNMZRUJHFR-UHFFFAOYSA-N
- SMILES： S=C=NC1C=CC=CC=1OC(F)F
Computed Properties
- Exact Mass: 201.00605
- Monoisotopic Mass: 201.006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.2
- Topological Polar Surface Area: 53.7Ų
Experimental Properties
- Color/Form: liquid
- Density: 1.32 g/mL at 25 °C(lit.)
- Boiling Point: 245-249 °C(lit.)
- Flash Point: 230 °F
- Refractive Index: n20/D 1.582(lit.)
- PSA: 21.59
- LogP: 3.02230
- Solubility: Not determined
1-(difluoromethoxy)-2-isothiocyanatobenzene Security Information
- Hazardous Material transportation number：UN 1760 8/PG 3
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： 26-27-36/37/39-45
-
Hazardous Material Identification：
- Risk Phrases：R34
- Safety Term：S26-27-36/37/39-45
1-(difluoromethoxy)-2-isothiocyanatobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 035742-250mg |
2-(Difluoromethoxy)phenylisothiocyanate |
101856-90-0 | 96% | 250mg |
￡28.00 | 2022-02-28 | |
| Fluorochem | 035742-1g |
2-(Difluoromethoxy)phenylisothiocyanate |
101856-90-0 | 96% | 1g |
￡55.00 | 2022-02-28 | |
| Fluorochem | 035742-5g |
2-(Difluoromethoxy)phenylisothiocyanate |
101856-90-0 | 96% | 5g |
￡193.00 | 2022-02-28 | |
| eNovation Chemicals LLC | Y1246186-250mg |
2-DIFLUOROMETHOXYPHENYL ISOTHIOCYANATE |
101856-90-0 | 96% | 250mg |
$230 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1246186-1g |
2-DIFLUOROMETHOXYPHENYL ISOTHIOCYANATE |
101856-90-0 | 96% | 1g |
$265 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1246186-5g |
2-DIFLUOROMETHOXYPHENYL ISOTHIOCYANATE |
101856-90-0 | 96% | 5g |
$500 | 2024-06-07 | |
| Enamine | EN300-229654-0.05g |
1-(difluoromethoxy)-2-isothiocyanatobenzene |
101856-90-0 | 95% | 0.05g |
$407.0 | 2024-06-20 | |
| Enamine | EN300-229654-0.1g |
1-(difluoromethoxy)-2-isothiocyanatobenzene |
101856-90-0 | 95% | 0.1g |
$427.0 | 2024-06-20 | |
| Enamine | EN300-229654-0.25g |
1-(difluoromethoxy)-2-isothiocyanatobenzene |
101856-90-0 | 95% | 0.25g |
$447.0 | 2024-06-20 | |
| Enamine | EN300-229654-0.5g |
1-(difluoromethoxy)-2-isothiocyanatobenzene |
101856-90-0 | 95% | 0.5g |
$465.0 | 2024-06-20 |
1-(difluoromethoxy)-2-isothiocyanatobenzene Related Literature
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
101856-90-0 (1-(difluoromethoxy)-2-isothiocyanatobenzene) Related Products
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